N,N'-diphenyldibenzo[b,d]furan-2,8-disulfonamide

• IUPAC Name: 2-N,8-N-diphenyldibenzofuran-2,8-disulfonamide
• InChI: InChI=1S/C24H18N2O5S2/c27-32(28,25-17-7-3-1-4-8-17)19-11-13-23-21(15-19)22-16-20(12-14-24(22)31-23)33(29,30)26-18-9-5-2-6-10-18/h1-16,25-26H
• InChI Key: DRBNJVRYGUEKAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NS(=O)(=O)C2=CC3=C(C=C2)OC4=C3C=C(C=C4)S(=O)(=O)NC5=CC=CC=C5
• Molecular Formula: C24H18N2O5S2
• Molecular Weight: 478.5 g/mol

Description

N,N'-diphenyldibenzo[b,d]furan-2,8-disulfonamide is a useful research compound. Its molecular formula is C24H18N2O5S2 and its molecular weight is 478.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 478.06571403 g/mol and the complexity rating of the compound is 798. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs)

• Dibenzo[b,d]furan derivatives are investigated for their potential as hole-blocking materials in OLEDs due to their high thermal stability and triplet energy. Asymmetrically difunctionalized dibenzo[b,d]furan compounds have shown promising results in enhancing the performance of phosphorescent OLEDs, demonstrating low turn-on voltages, high current and power efficiencies, and superior external quantum efficiencies. The introduction of phosphine oxide, tetraphenylsilane, pyridine, and pyrimidine segments into these materials contributes to their high performance in OLED applications (Hong et al., 2020).

Synthesis and Chemical Reactions

• Dibenzo[b,d]furan derivatives serve as key intermediates in chemical syntheses, such as in the palladium-promoted electrophilic annulation reactions to produce 3-chalcogen-benzo[b]furans. These reactions demonstrate the versatility of dibenzo[b,d]furan derivatives in constructing complex organic molecules with potential applications in pharmaceuticals and materials science (Du et al., 2009).

Environmental Monitoring

• The occurrence and analysis of dibenzo[b,d]furans in environmental samples, such as marine sedimentary rocks and hydrothermal petroleum, shed light on the persistence and transformation of organic pollutants in nature. Understanding the distribution and formation of phenyldibenzo[b,d]furans and their derivatives helps in assessing environmental pollution and developing strategies for environmental protection (Marynowski et al., 2002).

Material Science

• The development of novel materials, such as molecularly imprinted membranes with recognition sites for dibenzofuran, highlights the application of dibenzo[b,d]furan derivatives in selective adsorption and separation processes. These materials have potential applications in environmental cleanup, chemical processing, and selective filtration technologies (Kobayashi et al., 2002).